(2E)-1-(4-Methoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-methoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C15H14O2S/c1-11-9-10-18-15(11)8-7-14(16)12-3-5-13(17-2)6-4-12/h3-10H,1-2H3/b8-7+
• InChI Key: WMWPWGAAJBYNNI-BQYQJAHWSA-N
• Canonical SMILES: CC1=C(SC=C1)C=CC(=O)C2=CC=C(C=C2)OC
• Isomeric SMILES: CC1=C(SC=C1)/C=C/C(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C15H14O2S
• Molecular Weight: 258.3 g/mol

Description

(2E)-1-(4-Methoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one, also known as 4-Methoxyphenyl-3-methyl-2-propen-1-one or MMMP, is a chemical compound that belongs to the class of chalcones. Chalcones are a group of naturally occurring flavonoids that have been found to have a wide range of biological activities, including anti-inflammatory, antioxidant, anti-cancer, and anti-microbial properties. MMMP has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of MMMP is not fully understood, but it is believed to act through multiple pathways. MMMP has been found to inhibit the activity of enzymes involved in cancer cell growth and proliferation, such as tyrosine kinases and topoisomerases. It has also been found to induce oxidative stress in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
MMMP has been found to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, it has been found to have anti-inflammatory and antioxidant properties. MMMP has also been found to have neuroprotective effects, protecting against oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

MMMP has several advantages for lab experiments, including its availability and relatively low cost compared to other anti-cancer compounds. However, its solubility in water is limited, which can make it difficult to administer in vivo. MMMP also has a relatively short half-life, which can limit its effectiveness.

Future Directions

There are several future directions for research on MMMP. One area of interest is in developing new formulations of the compound that improve its solubility and bioavailability. Another area of interest is in studying the compound's effects on different types of cancer and exploring its potential as a combination therapy with other anti-cancer compounds. Additionally, further research is needed to fully understand the mechanism of action of MMMP and its potential applications in other fields, such as neurodegenerative diseases.

Scientific Research Applications

MMMP has been studied for its potential therapeutic applications, particularly in the field of cancer research. It has been found to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells in vitro and in vivo. MMMP has also been found to induce apoptosis, or programmed cell death, in cancer cells.